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Compound of Interest

Compound Name:
2-azido-N-(2-

chlorophenyl)acetamide

Cat. No.: B6590637 Get Quote

Technical Guide: 2-azido-N-(2-
chlorophenyl)acetamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of 2-azido-N-(2-chlorophenyl)acetamide, a

compound of interest in medicinal chemistry and drug development. Due to the limited

availability of direct experimental data for this specific molecule, this guide focuses on its

fundamental chemical properties, a projected synthesis protocol based on established

reactions of analogous compounds, and the necessary precursors.

Core Chemical Data
While a specific CAS number for 2-azido-N-(2-chlorophenyl)acetamide is not publicly

documented, its key properties can be extrapolated. The molecular formula is C₈H₇ClN₄O. The

primary precursor for its synthesis is 2-chloro-N-(2-chlorophenyl)acetamide.
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Property Value Source

Compound Name
2-azido-N-(2-

chlorophenyl)acetamide
-

CAS Number Not available -

Molecular Formula C₈H₇ClN₄O Calculated

Molecular Weight 210.62 g/mol Calculated

Precursor Name
2-chloro-N-(2-

chlorophenyl)acetamide
[1][2]

Precursor CAS No. 3289-76-7 [1][2]

Precursor Mol. Wt. 204.05 g/mol [1]

Proposed Synthesis
The synthesis of 2-azido-N-(2-chlorophenyl)acetamide is projected to proceed via a

nucleophilic substitution reaction. This method is well-established for the synthesis of similar

azido-N-arylacetamides.

Experimental Protocol: Synthesis of 2-azido-N-(2-
chlorophenyl)acetamide
This protocol is adapted from established procedures for the synthesis of related compounds.

Materials:

2-chloro-N-(2-chlorophenyl)acetamide (CAS: 3289-76-7)[1][2]

Sodium azide (NaN₃)

Ethanol

Water

Round-bottom flask
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Reflux condenser

Magnetic stirrer with heating plate

Filtration apparatus (e.g., Büchner funnel)

Thin-layer chromatography (TLC) apparatus

Procedure:

In a round-bottom flask, dissolve 2-chloro-N-(2-chlorophenyl)acetamide (1 equivalent) in a

mixture of ethanol and water (e.g., a 70:30 ratio).

Add sodium azide (approximately 1.2 to 1.5 equivalents) to the solution.

Attach a reflux condenser and heat the mixture to reflux (approximately 80°C) with constant

stirring.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete (indicated by the consumption of the starting material), cool

the mixture to room temperature.

The product, 2-azido-N-(2-chlorophenyl)acetamide, is expected to precipitate out of the

solution.

Collect the precipitate by filtration and wash it with cold water to remove any remaining salts.

The crude product can be further purified by recrystallization from a suitable solvent, such as

ethanol.

Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b6590637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6590637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

2-chloro-N-(2-chlorophenyl)acetamide

RefluxSodium Azide (NaN3)

Ethanol/Water

2-azido-N-(2-chlorophenyl)acetamideNucleophilic Substitution

Click to download full resolution via product page

A diagram illustrating the proposed synthesis of 2-azido-N-(2-chlorophenyl)acetamide.

Signaling Pathways and Biological Activity
Currently, there is no specific information available in the public domain regarding the signaling

pathways affected by 2-azido-N-(2-chlorophenyl)acetamide or its detailed biological activity.

Research on analogous compounds suggests that N-arylacetamides can possess a range of

biological activities. However, without direct experimental evidence, any potential biological role

of the title compound remains speculative.

Conclusion
This technical guide provides the foundational chemical information for 2-azido-N-(2-
chlorophenyl)acetamide, including its calculated molecular weight and a detailed, evidence-

based protocol for its synthesis. The provided workflow and data tables offer a clear and

concise summary for researchers. It is important to note the current absence of experimental

data on the biological effects of this specific compound, highlighting an area for future

investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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